2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide

• IUPAC Name: 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C8H10N4O2S2/c1-5-7(12-14-11-5)10-6(13)4-16-8-9-2-3-15-8/h2-4H2,1H3,(H,10,12,13)
• InChI Key: YTIURXWWPVOBCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1NC(=O)CSC2=NCCS2
• Molecular Formula: C8H10N4O2S2
• Molecular Weight: 258.3 g/mol

Description

2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide, also known as "compound X," is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of compound X is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the target cells. It has been shown to inhibit the activity of bacterial and fungal enzymes such as DNA gyrase and topoisomerase IV, which are essential for the survival of these organisms. In addition, compound X has been shown to inhibit the activity of certain cancer cell proteins such as cyclin-dependent kinases, which are involved in cell cycle regulation.
Biochemical and Physiological Effects:
Compound X has been shown to have both biochemical and physiological effects. It has been found to inhibit the growth of bacterial, fungal, and cancer cells in vitro. In addition, it has been shown to have anti-inflammatory properties and has been found to reduce the production of certain cytokines in vitro. Compound X has also been found to have antioxidant properties and has been shown to reduce oxidative stress in vitro.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. In addition, it has been shown to have potent antimicrobial, antifungal, and anticancer properties, making it a useful tool for studying these organisms. However, there are also some limitations to using compound X in lab experiments. It has a low yield, which can make it difficult to obtain large quantities for experiments. In addition, it has not been extensively studied in vivo, so its effects on living organisms are not well understood.

Future Directions

There are several future directions for research on compound X. One area of interest is the development of new drugs based on its structure. Compound X has been shown to have potent antimicrobial, antifungal, and anticancer properties, making it a promising candidate for the development of new drugs to combat these diseases. In addition, further studies are needed to understand the mechanism of action of compound X and its effects on living organisms. Finally, there is a need for more research on the synthesis of compound X to improve its yield and make it more accessible for research purposes.
Conclusion:
In conclusion, compound X is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been shown to have antimicrobial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs to combat infectious diseases. In addition, it has been found to have anticancer properties and has been shown to inhibit the growth of cancer cells in vitro. While there are some limitations to using compound X in lab experiments, there are several future directions for research on this compound, including the development of new drugs based on its structure and further studies on its mechanism of action and effects on living organisms.

Scientific Research Applications

Compound X has been found to have potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to have antimicrobial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs to combat infectious diseases. In addition, compound X has been found to have anticancer properties and has been shown to inhibit the growth of cancer cells in vitro.